Cas no 108269-33-6 (3-[tert-butyl(dimethyl)silyl]oxybutan-2-one)
3-[tert-Butyl(dimethyl)silyl]oxybutan-2-one is a silyl-protected derivative of butan-2-one, featuring a tert-butyldimethylsilyl (TBS) ether group. This compound is primarily utilized as an intermediate in organic synthesis, offering enhanced stability and selectivity in reactions involving sensitive functional groups. The TBS protection group is particularly advantageous due to its robustness under a variety of conditions, while remaining selectively removable under mild acidic or fluoride-based conditions. Its application spans pharmaceuticals, agrochemicals, and fine chemical synthesis, where controlled deprotection is critical. The steric bulk of the tert-butyl group further aids in minimizing unwanted side reactions, making it a valuable reagent for complex molecular constructions.
108269-33-6 structure
Product Name:3-[tert-butyl(dimethyl)silyl]oxybutan-2-one
CAS No:108269-33-6
MF:C10H22O2Si
MW:202.36598443985
CID:1185518
PubChem ID:11041831
Update Time:2025-06-06
3-[tert-butyl(dimethyl)silyl]oxybutan-2-one Chemical and Physical Properties
Names and Identifiers
-
- 3-[tert-butyl(dimethyl)silyl]oxybutan-2-one
- 2-Butanone, 3-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
- 108269-33-6
- DTXSID70453009
- 3-((tert-Butyldimethylsilyl)oxy)butan-2-one
- SCHEMBL1369677
- Acetoin, TBDMS derivative
- 3-[(TERT-BUTYLDIMETHYLSILYL)OXY]BUTAN-2-ONE
- 3-Hydroxy-2-butanone, tert-butyldimethylsilyl ether
- 3-tert-butyldimethylsilyloxybutan-2-one
- 3-Pyrrol[tert-butyl(dimethyl)silyl]oxymorphobutan-2-one #
-
- Inchi: 1S/C10H22O2Si/c1-8(11)9(2)12-13(6,7)10(3,4)5/h9H,1-7H3
- InChI Key: BIULXYNLMGANCB-UHFFFAOYSA-N
- SMILES: [Si](C)(C)(C(C)(C)C)OC(C(C)=O)C
Computed Properties
- Exact Mass: 202.13896
- Monoisotopic Mass: 202.138906475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.3
3-[tert-butyl(dimethyl)silyl]oxybutan-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756506-1g |
3-((tert-Butyldimethylsilyl)oxy)butan-2-one |
108269-33-6 | 95% | 1g |
¥7156.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1756506-5g |
3-((tert-Butyldimethylsilyl)oxy)butan-2-one |
108269-33-6 | 95% | 5g |
¥21240.00 | 2024-08-09 |
3-[tert-butyl(dimethyl)silyl]oxybutan-2-one Related Literature
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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